BENGH@ Methodological & Application

Check Availability & Pricing

How to dissolve and store LY83583 for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY836

cat. No.: B12374504

Application Notes and Protocols for LY83583

A Guide for Researchers, Scientists, and Drug
Development Professionals

These application notes provide detailed protocols for the dissolution and storage of LY83583,
a potent inhibitor of soluble guanylate cyclase (sGC), for use in research applications.
Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the compound
in experimental settings.

Compound Information

LY83583 (6-Anilino-5,8-quinolinequinone) is a cell-permeable inhibitor of soluble guanylate
cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway.[1][2] By inhibiting sGC,
LY83583 reduces the production of cyclic guanosine monophosphate (cGMP), thereby
modulating various physiological processes, including smooth muscle relaxation and
neurotransmission.[1][3] It is a valuable tool for studying the role of the NO/cGMP pathway in
various biological systems.

Quantitative Data Summary

The following table summarizes the key quantitative data for LY83583.
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Property Value Source
Molecular Weight 250.25 g/mol [2]

CAS Number 91300-60-6 [2]
Appearance Crystalline solid [4]
Purity >98% (HPLC) [2]

IC50 (sGC) 2 M [2][4][5]
Solvent Solubility Notes
DMSO =25 mg/mL [4]

200 mg/mL (799.17 mM)

Requires sonication. Use of
hygroscopic DMSO can impact
solubility.[6]

DMF >25 mg/mL [4]
Ethanol >3.8 mg/mL [4]
PBS (pH 7.2) <100 pg/mL [4]

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of LY83583 for subsequent dilution to

working concentrations.
Materials:

e LY83583 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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e \ortex mixer
e Sonicator (optional)
Protocol:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety
cabinet) to prevent contamination.

e Weighing: Accurately weigh the desired amount of LY83583 powder.
 Dissolution:

o Add the appropriate volume of DMSO to the LY83583 powder to achieve the desired stock
concentration (e.g., 10 mM or 20 mM).

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[6] Gentle
warming to 37°C can also be employed.[7]

 Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Storage: Store the aliquots as recommended in the storage guidelines below.

Preparation of Working Solutions for In Vitro Assays

Objective: To dilute the LY83583 stock solution to the final working concentration for cell-based
assays.

Materials:
e LY83583 stock solution (in DMSO)
e Appropriate cell culture medium

o Sterile tubes
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Protocol:

Thawing: Thaw a single aliquot of the LY83583 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration.

o Important: To avoid precipitation, add the stock solution to the culture medium and mix
immediately. Do not add the medium to the concentrated stock solution.

DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

below 0.5% to avoid solvent-induced cytotoxicity.[8] A vehicle control (medium with the same
final concentration of DMSO) should be included in all experiments.

Use: Use the freshly prepared working solution immediately.

Preparation of Working Solutions for In Vivo Studies

Objective: To prepare a formulation of LY83583 suitable for administration in animal models.
Materials:

e LY83583 powder

e Dimethyl Sulfoxide (DMSO)

« PEG300

e Tween-80

e Saline (0.9% NaCl)

» Sterile tubes

Protocol:

This protocol is based on a formulation for a final concentration of 2.5 mg/mL.[6] Adjustments
can be made for different desired concentrations.
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« Initial Dissolution: Dissolve 25 mg of LY83583 in 1 mL of DMSO to create a 25 mg/mL stock
solution.

» Vehicle Preparation:
o In a separate tube, mix 400 puL of PEG300.
o Add 100 pL of the 25 mg/mL LY83583 stock solution to the PEG300 and mix thoroughly.

o Emulsification: Add 50 pL of Tween-80 to the mixture and mix until a uniform emulsion is
formed.

 Final Dilution: Add 450 pL of saline to the mixture to bring the total volume to 1 mL.

e Administration: The final solution contains 2.5 mg/mL of LY83583 in a vehicle of 10% DMSO,
40% PEG300, 5% Tween-80, and 45% saline. This solution should be prepared fresh on the
day of use.[6]

Storage and Stability

Proper storage of LY83583 is critical to maintain its chemical integrity and biological activity.

Storage )
Form Duration Notes
Temperature
Powder -20°C 3 years [8]
4°C 2 years [8]
Stock Solution in
-80°C 6 months [6][8]
DMSO
-20°C 1 month [6][8]

Important Considerations:
e Protect from light.[2]

o Avoid repeated freeze-thaw cycles.[3][9]
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e Hygroscopic DMSO can negatively impact solubility; use freshly opened DMSO for preparing
stock solutions.[6]

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of action of LY83583 in the NO/sGC/cGMP signaling pathway.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of LY83583 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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